3-[1-Hydroxy-3,5-bis(2-methyl-2-propanyl)-4-oxo-2,5-cyclohexadien-1-yl]propanoic acid

• IUPAC Name: 3-(3,5-ditert-butyl-1-hydroxy-4-oxocyclohexa-2,5-dien-1-yl)propanoic acid
• InChI: InChI=1S/C17H26O4/c1-15(2,3)11-9-17(21,8-7-13(18)19)10-12(14(11)20)16(4,5)6/h9-10,21H,7-8H2,1-6H3,(H,18,19)
• InChI Key: WOTFHQUHCWABLM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(C=C(C1=O)C(C)(C)C)(CCC(=O)O)O
• Molecular Formula: C17H26O4
• DSSTOX Substance ID: DTXSID201337878
• Molecular Weight: 294.4 g/mol
• CAS No.: 83237-15-4

Description

3-[1-Hydroxy-3,5-bis(2-methyl-2-propanyl)-4-oxo-2,5-cyclohexadien-1-yl]propanoic acid is a useful research compound. Its molecular formula is C17H26O4 and its molecular weight is 294.391. The purity is usually 95%.
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Scientific Research Applications

Environmental Science Applications

One notable application is in the field of environmental science, where compounds similar to 3-[1-Hydroxy-3,5-bis(2-methyl-2-propanyl)-4-oxo-2,5-cyclohexadien-1-yl]propanoic acid have been studied for their role in bacterial metabolism of pollutants. Spivack, Leib, and Lobos (1994) discovered a novel pathway for the bacterial metabolism of bisphenol A (BPA), involving oxidative skeletal rearrangement leading to the coproduction of rearranged compounds and their further metabolism to simpler, mineralizable products. This research highlights the potential of using bacteria to degrade environmental pollutants into less harmful substances (Spivack, Leib, & Lobos, 1994).

Synthetic Chemistry Applications

In synthetic chemistry, compounds structurally related to the one have been synthesized for various purposes. For example, Hanzawa et al. (2012) developed a method to prepare carboxylic acids, esters, alcohols, and ethers containing a tetrahydropyran ring from 6-methyl-5-hepten-2-one, which could have implications for the synthesis of complex organic molecules (Hanzawa, Hashimoto, Kasashima, Takahashi, Mino, Sakamoto, & Fujita, 2012).

Dönges, Amberg, Stapf, Kelm, Bergsträsser, and Hartung (2014) explored the use of cis-2,6-Bis-(methanolate)-piperidine oxovanadium(V) complexes as catalysts for the oxidative cyclization of alkenols, leading to the synthesis of compounds with potential applications in organic synthesis and industrial chemistry (Dönges, Amberg, Stapf, Kelm, Bergsträsser, & Hartung, 2014).

Kutubi and Kitamura (2011) reported the regioselective synthesis of 3,3-bis(indolyl)propanoic acid derivatives via iron(III)-catalyzed hydroarylation, demonstrating a methodology for constructing biologically and pharmaceutically important compounds (Kutubi & Kitamura, 2011).

Materials Science Applications

In materials science, Wang et al. (2020) described the preparation and characterization of a polyester-type phthalonitrile cyano resin with a branched structure, showcasing the potential of similar compounds in developing high-temperature resistant and thermal protection materials (Wang, Liu, Han, Guo, Zhou, Wang, Liu, & Zhao, 2020).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. The mechanism of action refers to the specific biochemical interaction through which a substance produces its pharmacological effect.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. It’s always important to handle chemical substances with appropriate safety measures.

Future Directions

The future directions for the study and application of this compound are not specified in the available resources. The potential uses of a compound often depend on its physical and chemical properties, as well as its bioactivity.